Cas no 872880-70-1 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 872880-70-1
• MF: C₂₀H₃₀N₄O₇S
• MW: 470.539803981781
• CID: 5509281
• Update Time: 2025-10-22

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(4-morpholinyl)ethyl]-N2-[[tetrahydro-3-[(4-methoxyphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C20H30N4O7S/c1-29-16-3-5-17(6-4-16)32(27,28)24-8-2-12-31-18(24)15-22-20(26)19(25)21-7-9-23-10-13-30-14-11-23/h3-6,18H,2,7-15H2,1H3,(H,21,25)(H,22,26)
• InChI Key： RYRPTUFSVVBNNM-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide

Introduction to N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide and Its Significance in Modern Chemical Biology

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide, a compound with the CAS number 872880-70-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including a sulfonyl group and morpholine moieties, which contribute to its unique chemical properties and biological activities.

The structural design of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide is meticulously crafted to enhance its interaction with biological targets. The presence of the 4-methoxybenzenesulfonyl group not only imparts electronic properties that influence reactivity but also provides a scaffold for further derivatization. This flexibility allows researchers to modify the compound to optimize its pharmacokinetic and pharmacodynamic profiles. Additionally, the morpholine ring enhances solubility and bioavailability, making it a promising candidate for clinical applications.

In recent years, there has been a surge in research focused on developing novel molecules that can modulate biological pathways associated with various diseases. N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses and cancer progression. Studies have demonstrated that this compound exhibits significant binding affinity to certain protein targets, suggesting its utility as an inhibitor or modulator in therapeutic contexts.

The synthesis of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluations. The incorporation of protective groups and selective deprotection steps allows for the controlled introduction of functional groups at specific positions within the molecule. This level of synthetic precision is essential for achieving the desired biological activity and minimizing off-target effects.

Evaluation of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-yl)ethylethanediamide in preclinical models has revealed intriguing findings regarding its mechanism of action. The compound has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Furthermore, preliminary data suggest that it may exhibit antitumor effects by interfering with critical signaling cascades involved in cell proliferation and survival. These observations have positioned this compound as a valuable tool for further exploration in drug discovery efforts.

The development of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-2-(morpholin-4-y)lethylethanediamide aligns with the broader trend toward rational drug design, where computational methods are increasingly employed to predict molecular interactions and optimize lead compounds. The integration of structure-based drug design principles with high-throughput screening technologies has accelerated the identification of novel therapeutic agents. This compound serves as an excellent example of how interdisciplinary approaches can lead to the discovery of molecules with significant therapeutic potential.

The future prospects for N-{3-(4-methoxybenzenesulfonyl)-1,3-o xazinan - 2 - ylmethyl} - N' - 2 - ( morpholin - 4 - y l ) ethylethanediamide are promising, with ongoing research aimed at refining its chemical properties and exploring new applications. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists are essential for translating laboratory findings into viable therapeutic options. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion, N-{3-(4-methoxybenzenesulfonyl)-1,3-o xazinan - 2 - ylmethyl} - N' - 2 - ( morpholin - 4 - y l ) ethylethanediamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique molecular structure, coupled with promising preclinical data, underscores its potential as a therapeutic agent. As research progresses, this compound is expected to continue influencing advancements in drug development and treatment strategies.